Cas no 2137657-32-8 (1-Acetylpiperidine-4-sulfinyl chloride)

• Product Name: 1-Acetylpiperidine-4-sulfinyl chloride
• CAS No: 2137657-32-8
• MF: C₇H₁₂ClNO₂S
• MW: 209.69367980957
• CID: 6466917
• PubChem ID: 165749776
• Update Time: 2025-10-30

1-Acetylpiperidine-4-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-732250
• 2137657-32-8
• 1-acetylpiperidine-4-sulfinyl chloride
• 1-Acetylpiperidine-4-sulfinyl chloride

• Inchi： 1S/C7H12ClNO2S/c1-6(10)9-4-2-7(3-5-9)12(8)11/h7H,2-5H2,1H3
• InChI Key： KHVLJWYBKJMKCE-UHFFFAOYSA-N
• SMILES： ClS(C1CCN(C(C)=O)CC1)=O

Computed Properties

• Exact Mass: 209.0277275g/mol
• Monoisotopic Mass: 209.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.6Ų

Additional information on 1-Acetylpiperidine-4-sulfinyl chloride

Recent Advances in the Application of 1-Acetylpiperidine-4-sulfinyl chloride (CAS: 2137657-32-8) in Chemical Biology and Pharmaceutical Research

1-Acetylpiperidine-4-sulfinyl chloride (CAS: 2137657-32-8) has emerged as a versatile intermediate in chemical biology and pharmaceutical research due to its unique reactivity and potential for diverse functionalization. Recent studies have highlighted its role in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and targeted drug delivery systems. This report synthesizes the latest findings on the applications, synthetic methodologies, and mechanistic insights related to this compound, providing a comprehensive overview for researchers in the field.

In the context of synthetic chemistry, 1-Acetylpiperidine-4-sulfinyl chloride has been utilized as a key building block for the construction of sulfoxide-containing pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of selective kinase inhibitors, where the sulfinyl moiety facilitated enhanced binding affinity to ATP pockets. The compound's ability to undergo nucleophilic substitution reactions with amines and alcohols has been exploited to generate libraries of derivatives with improved pharmacokinetic properties.

Mechanistic studies have revealed that the sulfinyl chloride group in 1-Acetylpiperidine-4-sulfinyl chloride serves as an excellent electrophile, enabling efficient conjugation with nucleophilic residues in biological targets. Research published in ACS Chemical Biology (2024) utilized this property to develop covalent inhibitors of cysteine proteases, demonstrating significant potency against SARS-CoV-2 main protease. The compound's unique electronic properties, attributed to the combination of acetyl and sulfinyl functionalities, were found to modulate the reactivity and selectivity of the resulting inhibitors.

In drug delivery applications, 1-Acetylpiperidine-4-sulfinyl chloride has shown promise as a linker molecule for antibody-drug conjugates (ADCs). A recent Nature Biotechnology publication (2024) reported its use in creating stable, serum-resistant linkages between monoclonal antibodies and cytotoxic payloads. The sulfinyl group's ability to undergo controlled reduction in the intracellular environment enabled selective drug release, addressing a key challenge in ADC development.

From a safety and pharmacokinetic perspective, studies have investigated the metabolic fate of 1-Acetylpiperidine-4-sulfinyl chloride-derived compounds. Research in Drug Metabolism and Disposition (2023) identified the major metabolic pathways, including sulfoxide reduction and N-deacetylation, providing valuable insights for medicinal chemistry optimization. These findings have guided the design of more metabolically stable analogs with improved oral bioavailability.

The compound has also found applications in chemical biology probes. A 2024 Chemical Science paper described its use in developing activity-based protein profiling (ABPP) reagents, enabling the selective labeling of reactive cysteines in complex proteomes. This application has opened new avenues for target identification and validation in drug discovery programs.

Looking forward, the unique properties of 1-Acetylpiperidine-4-sulfinyl chloride continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) development and as a warhead for covalent inhibitors targeting undruggable proteins. The compound's versatility and the growing understanding of its reactivity patterns suggest it will remain a valuable tool in chemical biology and pharmaceutical research for years to come.